Cas no 313954-16-4 ((2Z)-N-acetyl-6,8-dichloro-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-acetyl-6,8-dichloro-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide
• CAS No: 313954-16-4
• MF: C₁₉H₁₁Cl₂F₃N₂O₃
• MW: 443.203453302383
• CID: 6220029
• PubChem ID: 3632571
• Update Time: 2025-05-19

(2Z)-N-acetyl-6,8-dichloro-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-acetyl-6,8-dichloro-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide
• SR-01000399834-1
• AKOS001484764
• SR-01000399834
• (2Z)-N-acetyl-6,8-dichloro-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide
• (Z)-N-acetyl-6,8-dichloro-2-((3-(trifluoromethyl)phenyl)imino)-2H-chromene-3-carboxamide
• N-acetyl-6,8-dichloro-2-[3-(trifluoromethyl)phenyl]iminochromene-3-carboxamide
• AB00124638-02
• F0190-0197
• 313954-16-4

• Inchi： 1S/C19H11Cl2F3N2O3/c1-9(27)25-17(28)14-6-10-5-12(20)8-15(21)16(10)29-18(14)26-13-4-2-3-11(7-13)19(22,23)24/h2-8H,1H3,(H,25,27,28)/b26-18-
• InChI Key： QKHDPNPOIHLIFG-ITYLOYPMSA-N
• SMILES： ClC1=CC(=CC2C=C(C(NC(C)=O)=O)/C(=N/C3=CC=CC(C(F)(F)F)=C3)/OC=21)Cl

Computed Properties

• Exact Mass: 442.0098821g/mol
• Monoisotopic Mass: 442.0098821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2Z)-N-acetyl-6,8-dichloro-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide

Exploring the Properties and Applications of (2Z)-N-acetyl-6,8-dichloro-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide (CAS No. 313954-16-4)

(2Z)-N-acetyl-6,8-dichloro-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide (CAS No. 313954-16-4) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound belongs to the chromene family, which is known for its diverse biological activities and applications in drug development. The presence of dichloro and trifluoromethyl substituents enhances its reactivity and potential utility in various synthetic pathways.

The molecular structure of (2Z)-N-acetyl-6,8-dichloro-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide features a chromene backbone with an imine linkage and an acetylated carboxamide group. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its potential in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in CAS No. 313954-16-4 is its potential application in targeted drug delivery systems. The trifluoromethyl group is known to improve the metabolic stability and bioavailability of pharmaceutical compounds, which is a hot topic in modern drug discovery. Additionally, the chromene core is often associated with anti-inflammatory and antioxidant properties, making this compound a candidate for further investigation in therapeutic contexts.

In the realm of organic synthesis, (2Z)-N-acetyl-6,8-dichloro-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide serves as a versatile building block. Its electron-withdrawing groups facilitate various cross-coupling reactions, which are essential for constructing complex molecular architectures. This aligns with current trends in green chemistry, where researchers seek efficient and sustainable methods for synthesizing high-value compounds.

The compound's solubility and stability under different conditions have also been subjects of study. Understanding these properties is critical for its application in formulation science, especially in the development of oral dosage forms. Given the increasing demand for personalized medicine, such insights are highly relevant to contemporary pharmaceutical research.

From a commercial perspective, CAS No. 313954-16-4 is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its niche applications mean that it is typically produced in small batches, catering to the needs of academic and industrial laboratories. The compound's patent landscape and regulatory status are also areas of interest for stakeholders in the chemical and pharmaceutical industries.

In summary, (2Z)-N-acetyl-6,8-dichloro-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide represents a fascinating example of how structural modifications can lead to compounds with significant potential in drug discovery and material science. Its unique combination of functional groups and reactivity profiles makes it a valuable tool for researchers exploring new frontiers in chemistry and medicine.